4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: 4-[4-[(2,4-difluorophenyl)methyl]piperazin-1-yl]-2-pyrrolidin-1-ylpyrimidine
• InChI: InChI=1S/C19H23F2N5/c20-16-4-3-15(17(21)13-16)14-24-9-11-25(12-10-24)18-5-6-22-19(23-18)26-7-1-2-8-26/h3-6,13H,1-2,7-12,14H2
• InChI Key: YMHFLAXGMGMTSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC=CC(=N2)N3CCN(CC3)CC4=C(C=C(C=C4)F)F
• Molecular Formula: C19H23F2N5
• Molecular Weight: 359.4 g/mol

Description

This compound contains several functional groups including a pyrimidine ring, a piperazine ring, and a difluorophenyl group. Pyrimidine is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms. The difluorophenyl group is a phenyl group (a functional group made up of six carbon atoms in a cyclic arrangement) with two fluorine atoms attached.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. Detailed structural analysis would require techniques such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the pyrimidine ring might undergo reactions similar to other aromatic compounds, while the piperazine ring could potentially be involved in reactions with acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the difluorophenyl group could increase the compound’s lipophilicity, potentially affecting its solubility and distribution in the body.

Mechanism of Action

The mechanism of action of 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine is not yet fully understood. However, it is thought to act as an inhibitor of enzymes involved in drug metabolism, as well as an inhibitor of the enzyme acetylcholinesterase. Additionally, this compound has been shown to have an inhibitory effect on the enzyme monoamine oxidase.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, this compound has been shown to have a variety of biological activities, including antimicrobial, antifungal, and antiviral activities. Additionally, this compound has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs, as well as for its potential use as an inhibitor of the enzyme acetylcholinesterase.

Advantages and Limitations for Lab Experiments

The advantages of using 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine in laboratory experiments include its availability in a variety of forms, its low cost, and its ability to be synthesized using a number of different methods. Additionally, this compound has been shown to have a variety of biological activities, which makes it a useful tool for scientific research. However, there are also some limitations to using this compound in laboratory experiments. For example, the mechanism of action of this compound is not yet fully understood, and its effects on biochemical and physiological processes are still being studied. Additionally, the effects of this compound on humans and other animals are not yet known.

Future Directions

The potential future directions for 4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine include the further exploration of its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research is needed to determine the effects of this compound on humans and other animals. Additionally, further studies should be conducted to explore the potential use of this compound as an inhibitor of enzymes involved in the metabolism of drugs, as well as for its potential use as an inhibitor of the enzyme acetylcholinesterase. Additionally, further research should be conducted to explore the potential use of this compound as an inhibitor of the enzyme monoamine oxidase. Finally, further research should be conducted to explore the potential use of this compound in the treatment of various diseases and disorders.

Synthesis Methods

4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine has been synthesized using a variety of methods. One of the most commonly used methods is the condensation of 2,4-difluorobenzaldehyde and 2-pyrrolidinone. This method involves the reaction of 2,4-difluorobenzaldehyde and 2-pyrrolidinone in a mixture of ethanol and acetic acid, followed by the addition of sodium hydroxide. The reaction is then heated to reflux for several hours, and the resulting product is then isolated and purified. Other methods of synthesis include the reaction of 2,4-difluorobenzaldehyde and 2-pyrrolidinone in the presence of a Lewis acid catalyst, such as boron trifluoride, and the reaction of 2,4-difluorobenzaldehyde and 2-pyrrolidinone in the presence of a Grignard reagent.

Scientific Research Applications

4-{4-[(2,4-difluorophenyl)methyl]piperazin-1-yl}-2-(pyrrolidin-1-yl)pyrimidine has been studied for its potential applications in scientific research. This compound has been shown to have a variety of biological activities, including antimicrobial, antifungal, and antiviral activities. Additionally, this compound has been studied for its potential use as an inhibitor of enzymes involved in the metabolism of drugs, as well as for its potential use as an inhibitor of the enzyme acetylcholinesterase. This compound has also been studied for its potential use as an inhibitor of the enzyme monoamine oxidase.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation. Detailed safety data would typically be obtained through laboratory testing.